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Compound of Interest

Compound Name: Acetanilide, 2',6'-dibromo-

CAS No.: 33098-80-5

Cat. No.: B12289835

Get Quote

Executive Summary & Immediate Directives
Acetanilide, 2',6'-dibromo- (N-(2,6-dibromophenyl)acetamide) is a halogenated organic

compound.[1][2] It poses specific environmental and infrastructure risks if mishandled.[3]

CRITICAL "DO NOT" RULES:

DO NOT dispose of down the drain. This compound is toxic to aquatic life and persists in

water systems.

DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) in the main waste

stream. Doing so reclassifies the entire bulk volume as "Halogenated," tripling disposal costs

and complicating incineration.

DO NOT dispose of in regular trash. It is a chemical waste requiring thermal destruction.
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Understanding the chemical nature of this intermediate is the first step in a self-validating safety

protocol.

Property Specification

Chemical Name Acetanilide, 2',6'-dibromo-

Synonyms N-(2,6-dibromophenyl)acetamide

CAS Number 33098-80-5

Molecular Formula

Physical State Solid (Crystalline powder)

Primary Hazard
Irritant (Skin/Eye/Resp), Acute Toxicity (Oral),

Aquatic Toxicity

Waste Class Halogenated Organic

The "Why" Behind the Protocol (Scientific Integrity): The presence of two bromine atoms on the

phenyl ring defines the disposal pathway. When incinerated in standard medical or municipal

waste combustors, brominated compounds decompose to form Hydrogen Bromide (HBr) and

potentially brominated dioxins.

Causality: HBr is highly corrosive to incinerator linings and is a regulated acid gas emission.

Solution: This waste must be directed to a specialized hazardous waste incinerator equipped

with wet scrubbers (alkaline quench) designed to neutralize acid gases before exhaust

release.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Contaminated Solids)
Applicable for: Expired reagent, spill cleanup debris, contaminated gloves/paper.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar.[1] Avoid metal containers due to potential corrosion over time.
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Bagging: Place the solid waste inside a clear polyethylene bag (double-bagged) before

placing it into the jar. This minimizes dust generation upon reopening at the waste facility.

Labeling: Affix a hazardous waste label.

Constituent: "Acetanilide, 2',6'-dibromo-"[1][2][4]

Hazard Checkbox: Toxic, Irritant.

State: Solid.[5]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Applicable for: Filtrates, reaction solvents containing the compound.

Segregation: Pour into the Halogenated Solvent waste carboy.

Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of

dissolved 2',6'-dibromoacetanilide (>1-2%) requires the entire mixture to be treated as

halogenated.[1]

Compatibility Check: Ensure the carboy does not contain strong oxidizers or acids that could

react with the amide functionality.

Documentation: On the waste log, list "2',6'-dibromoacetanilide" as a trace contaminant. This

alerts the disposal facility to the presence of bromine.

Waste Stream Classification Logic
Use the following decision matrix to ensure your lab remains compliant with EPA and RCRA

standards regarding halogenated waste.
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Waste Generation:
2',6'-Dibromoacetanilide

What is the physical state?

Solid Waste
(Powder, gloves, paper)

Liquid Waste
(Dissolved in solvent)

Container: Wide-mouth HDPE/Glass
Label: 'Hazardous Waste - Solid'

Tag: Toxic/Irritant

Does the solvent contain
other Halogens (DCM, Chloroform)?

Stream: HALOGENATED Waste
(High Temp Incineration + Scrubbers)

Yes

Solvent is Non-Halogenated
(e.g., MeOH, Acetone)

No

CRITICAL RULE:
Dissolved Bromine contaminant

reclassifies solvent as Halogenated.

Click to download full resolution via product page

Figure 1: Decision tree for segregating brominated organic waste. Note that dissolved

brominated compounds force the entire solvent stream into the Halogenated pathway.
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Emergency Spill Procedures
In the event of a spill, rapid containment prevents environmental release.[3]

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, and N95

dust mask (if powder is aerosolized).[1]

Spill Detected 1. Assess Volume & State
(Solid vs Liquid)

2. Secure Area
Alert personnel, don PPE

Solid Spill

Liquid Spill

3. Scoop/Sweep
Avoid creating dust.
Do not use vacuum.

3. Absorb
Use vermiculite or

chem-absorbent pads.

4. Double Bag
Label as Hazardous Waste

5. Decontaminate Surface
Wash with soap & water.
Collect rinsate as waste.

Click to download full resolution via product page

Figure 2: Workflow for safe spill remediation. Emphasis is placed on avoiding dust generation

for solids and collecting rinsate for liquids.[1]

Regulatory & Compliance Context
EPA Waste Code: While 2',6'-dibromoacetanilide is not explicitly "P" or "U" listed by name, it

falls under the "Characteristic" waste definition if it exhibits toxicity, or more commonly, it is

regulated under the "Halogenated Organic Compounds" (HOCs) guidelines for land disposal

restrictions (LDR).[1]

Incineration Standard: The presence of bromine requires compliance with specific emissions

standards for HBr. Facilities must use incinerators capable of 99.99% Destruction and

Removal Efficiency (DRE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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